Cas no 69747-16-6 (2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid)

• Product Name: 2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid
• CAS No: 69747-16-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD09740266
• CID: 5233692
• Update Time: 2025-06-10

2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2,4,6-trimethyl-α-oxo-
• 2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid

• MDL： MFCD09740266
• Inchi： 1S/C12H14O3/c1-7-4-8(2)10(9(3)5-7)6-11(13)12(14)15/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key： XGSCIQKLASWHHP-UHFFFAOYSA-N
• SMILES： C1(CC(=O)C(O)=O)=C(C)C=C(C)C=C1C

Experimental Properties

• Density: 1.150±0.06 g/cm3(Predicted)
• Boiling Point: 348.5±21.0 °C(Predicted)
• pka: 2.47±0.54(Predicted)

Additional information on 2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid

Recent Advances in the Study of 2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid (CAS: 69747-16-6)

2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid (CAS: 69747-16-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and potential applications in drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid and its derivatives. The study highlighted its utility as a building block for the development of novel anti-inflammatory agents. The compound's unique structure, featuring a trimethylphenyl group and a propanoic acid moiety, allows for versatile modifications that can enhance its pharmacological properties. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives, confirming their structural integrity and purity.

Another significant study, conducted by a team at the University of Cambridge, explored the biological activities of 2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid in vitro and in vivo. The compound demonstrated promising inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings suggest its potential as a dual-target anti-inflammatory agent, which could offer advantages over existing single-target therapies. The study also reported favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, further supporting its potential for clinical development.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's potential in oncology. A preclinical study published in Cancer Research revealed that 2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high expression of oxidative stress-related proteins. The compound's mechanism of action appears to involve the induction of reactive oxygen species (ROS) and subsequent activation of apoptotic pathways. These findings open new avenues for the development of targeted cancer therapies based on this chemical scaffold.

Despite these promising results, challenges remain in the optimization of 2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid for therapeutic use. Recent studies have identified potential issues related to its solubility and formulation stability, which could impact its bioavailability and efficacy. Researchers are actively exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to address these limitations. Additionally, further studies are needed to fully elucidate the compound's safety profile and potential off-target effects.

In conclusion, 2-oxo-3-(2,4,6-trimethylphenyl)propanoic acid (CAS: 69747-16-6) represents a promising candidate for drug development, with demonstrated activities in inflammation and oncology. The latest research highlights its versatility as a chemical scaffold and its potential to yield novel therapeutics. Continued investigation into its pharmacological properties and optimization strategies will be crucial for advancing this compound toward clinical applications. This brief underscores the importance of interdisciplinary collaboration in translating chemical discoveries into viable medical solutions.